Cas no 150151-88-5 (Benastatin C)

• Product Name: Benastatin C
• CAS No: 150151-88-5
• Molecular Formula: C₂₉H₂₈O₅
• Molecular Weight: 456.52962
• CID: 156611
• PubChem ID: 197348

Benastatin C Properties

Names and Identifiers

• 1,7,9,11-Tetrahydroxy-13,13-dimethyl-3-pentylbenzo[a]tetracen-8(13H)-one
• 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentylbenzo[a]tetracen-8-one
• 8(13H)-Pentaphenone,1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-
• 13,13-Dimethyl-3-pentyl-1,7,9,11-tetrahydroxybenzo(a)naphthacen-8(13H)-one
• AC1L53AW
• Benastatin C
• Benzo(a)naphthacen-8(13H)-one, 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-
• Benzo(a)naphthacen-8(13H)-one, 13,13-dimethyl-3-pentyl-1,7,9,11-tetrahydroxy-
• LS-38582
• CHEBI:215679
• DTXSID10164480
• 150151-88-5
• AKOS022185144
• BS-1581

• InChIKey： QUNHGOCXEGJZAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H28O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h8-14,30-33H,4-7H2,1-3H3
• SMILES： OC1C2=C3C(=CC=C2C=C(CCCCC)C=1)C(O)=C1C(C(C)(C)C2C(C1=O)=C(O)C=C(O)C=2)=C3

Computed Properties

• Exact Mass: 456.194
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 456.194
• Heavy Atom Count: 34
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Refractive Index: 1.707
• Boiling Point: 744°Cat760mmHg
• Flash Point: 417.7°C
• Density: 1.322

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Naphthacenes